Cas no 76879-05-5 (Stigmasta-5,22-diene,(22E)- (9CI))

• Product Name: Stigmasta-5,22-diene,(22E)- (9CI)
• CAS No: 76879-05-5
• Molecular Formula: C₂₉H₄₈
• Molecular Weight: 396.69100
• CID: 548607
• PubChem ID: 18608609

Stigmasta-5,22-diene,(22E)- (9CI) Properties

Names and Identifiers

• Stigmasta-5,22-diene,(22E)- (9CI)
• (24S)-24-ETHYLCHOLEST-5,22-DIENE
• (24S)-ETHYLCHOLEST-5,22-DIENE
• (24S)-24-Ethylcholest-5,22-diene100µg
• stigmasta-5,22t-diene
• 76879-05-5
• (8S,9S,10R,13R,14S,17R)-17-[(E,2R,5S)-5-ethyl-6-methylhept-3-en-2-yl]-10,13-dimethyl-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthrene

• InChIKey： QJZBXSPSDJRHDU-LVSBIWLASA-N
• Inchi： InChI=1S/C29H48/c1-7-22(20(2)3)12-11-21(4)25-15-16-26-24-14-13-23-10-8-9-18-28(23,5)27(24)17-19-29(25,26)6/h11-13,20-22,24-27H,7-10,14-19H2,1-6H3/b12-11+/t21-,22-,24+,25-,26+,27+,28+,29-/m1/s1
• SMILES： CCC(C=CC(C)C1CCC2C1(CCC3C2CC=C4C3(CCCC4)C)C)C(C)C

Computed Properties

• Exact Mass: 396.37600
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 5
• Monoisotopic Mass: 396.376
• Heavy Atom Count: 29
• Complexity: 638
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 10.1
• Topological Polar Surface Area: 0A^2

Experimental Properties

• LogP: 8.83000
• PSA: 0.00000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Stigmastanes and derivatives